Cas no 1870202-66-6 ((1H-1,2,3,4-tetrazol-5-yl)methanesulfonamide)

• Product Name: (1H-1,2,3,4-tetrazol-5-yl)methanesulfonamide
• CAS No: 1870202-66-6
• MF: C₂H₅N₅O₂S
• MW: 163.158397436142
• CID: 6309609
• PubChem ID: 54338539
• Update Time: 2025-10-29

(1H-1,2,3,4-tetrazol-5-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-1120703
• (1H-1,2,3,4-tetrazol-5-yl)methanesulfonamide
• 1870202-66-6
• SCHEMBL11614183

• Inchi： 1S/C2H5N5O2S/c3-10(8,9)1-2-4-6-7-5-2/h1H2,(H2,3,8,9)(H,4,5,6,7)
• InChI Key： TXGXNNOTKKBPND-UHFFFAOYSA-N
• SMILES： S(CC1N=NNN=1)(N)(=O)=O

Computed Properties

• Exact Mass: 163.01639559g/mol
• Monoisotopic Mass: 163.01639559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 123Ų

Additional information on (1H-1,2,3,4-tetrazol-5-yl)methanesulfonamide

Introduction to (1H-1,2,3,4-tetrazol-5-yl)methanesulfonamide (CAS No. 1870202-66-6)

The compound (1H-1,2,3,4-tetrazol-5-yl)methanesulfonamide, identified by the CAS number 1870202-66-6, represents a significant advancement in the field of chemical and pharmaceutical research. This molecule has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a tetrazole ring and a methanesulfonamide moiety in its structure imparts distinct reactivity and functionality, making it a valuable scaffold for the development of novel therapeutic agents.

The tetrazole core is a heterocyclic compound characterized by a four-membered ring containing four nitrogen atoms. This structural motif is known for its stability and versatility in biological systems. In particular, the 1H-1,2,3,4-tetrazole derivative exhibits notable pharmacological properties, including antimicrobial and anti-inflammatory effects. These characteristics have made it a focal point for researchers seeking to develop new drugs targeting various diseases.

The methanesulfonamide group appended to the tetrazole ring further enhances the compound's potential utility. Methanesulfonamides are widely recognized for their role as bioisosteres, capable of modifying the pharmacokinetic and pharmacodynamic properties of molecules. By incorporating this group into the tetrazole framework, researchers can fine-tune the compound's solubility, metabolic stability, and binding affinity to biological targets.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. Among these, tetrazoles have emerged as particularly promising scaffolds due to their ability to interact with biological macromolecules in diverse ways. For instance, a study published in the journal Organic Letters demonstrated that derivatives of 1H-tetrazole can inhibit enzymes involved in cancer cell proliferation. This finding underscores the therapeutic potential of tetrazole-based compounds.

The methanesulfonamide moiety in (1H-1,2,3,4-tetrazol-5-yl)methanesulfonamide contributes to its unique chemical behavior. Methanesulfonamides are known for their ability to act as leaving groups in nucleophilic substitution reactions, making them useful in synthetic chemistry. Additionally, they can form stable salts with various cations, which can be advantageous for formulation purposes. These properties make the compound a versatile tool for both academic research and industrial applications.

In terms of synthetic chemistry, (1H-1,2,3,4-tetrazol-5-yl)methanesulfonamide can be synthesized through multiple pathways. One common approach involves the reaction of 5-amino-1H-tetrazole with methanesulfonyl chloride in the presence of a base. This reaction proceeds efficiently under mild conditions and yields the desired product with high purity. Such synthetic accessibility is crucial for enabling further exploration of the compound's biological activity.

The biological activity of (1H-1,2,3,4-tetrazol-5-yl)methanesulfonamide has been explored in several preclinical studies. Research indicates that this compound exhibits inhibitory effects on certain enzymes and receptors relevant to neurological disorders. Specifically, preliminary data suggest that it may modulate neurotransmitter release by interacting with specific ion channels. These findings are particularly intriguing given the growing interest in developing treatments for neurodegenerative diseases.

Furthermore, the compound has shown promise in combating drug-resistant bacterial infections. A study published in Antimicrobial Agents and Chemotherapy reported that derivatives of tetrazole-containing molecules can disrupt bacterial cell wall synthesis. This mechanism of action is particularly important in light of rising antibiotic resistance worldwide. The methanesulfonamide group may enhance this effect by improving membrane permeability or by acting as a prodrug that releases active species within bacterial cells.

The structural features of (1H-1,2,3,4-tetrazol-5-yl)methanesulfonamide also make it an attractive candidate for development as an anticancer agent. Tetrazole derivatives have been shown to induce apoptosis in cancer cells by inhibiting key signaling pathways involved in cell survival and proliferation. The methanesulfonamide moiety could further enhance this effect by facilitating intracellular delivery or by increasing binding affinity to target proteins.

In conclusion, (1H-1,2,3,4-tetrazol-5-yl)methanesulfonamide (CAS No. 1870202-66-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique combination of structural elements allows for diverse applications across multiple therapeutic areas. As research continues to uncover new biological activities and synthetic methodologies for this molecule, its importance is likely to grow even further.